Cas no 29939-38-6 (4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI))

• Product Name: 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI)
• CAS No: 29939-38-6
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD18821019
• CID: 838605
• PubChem ID: 135741931
• Update Time: 2025-07-17

4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI)
• 6-Hydrazino-2-methyl-4(1H)-pyrimidinone
• 6-hydrazinyl-2-methylpyrimidin-4-ol
• 2,3-dihydro-6-hydroxy benzopyran-4-one
• 6-hydrazino-2-methyl-3H-pyrimidin-4-one
• 6-hydroxy-2,3-dihydro-4H-chromen-4-one
• 6-Hydroxy-4-chromanone
• 6-hydroxy-4-chromone
• 6-hydroxy-4H-1-benzopyran-4-one
• 6-hydroxy-4H-4-oxo[1]benzopyran
• 6-Hydroxy-4-hydrazino-2-methylpyrimidin
• 6-Hydroxybenzo-4-pyron
• 6-Hydroxy-chroman-4-on
• 6-HYDROXY-CHROMAN-4-ONE
• 6-Hydroxy-chromen-4-on
• 6-hydroxy-chromen-4-one
• AS-65501
• DB-350486
• 4-pyrimidinol,6-hydrazino-2-methyl-
• 29939-38-6
• 4-hydrazinyl-2-methyl-1H-pyrimidin-6-one
• DTXSID201275903
• 6-hydrazinyl-2-methyl-3,4-dihydropyrimidin-4-one
• AKOS006335001
• MFCD18821019
• W17786
• CS-0062073
• 6-Hydrazinyl-2-methyl-4(3H)-pyrimidinone

• MDL： MFCD18821019
• Inchi： 1S/C5H8N4O/c1-3-7-4(9-6)2-5(10)8-3/h2H,6H2,1H3,(H2,7,8,9,10)
• InChI Key： RSZIADAQOIEXHP-UHFFFAOYSA-N
• SMILES： O=C1C=C(NN)N=C(C)N1

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 309 ºC
• Flash Point: 141 ºC
• PSA: 84.06000
• LogP: 0.54950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI)

4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) and Its Significance in Modern Chemical Biology

4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI), with the CAS number 29939-38-6, is a compound of significant interest in the field of chemical biology. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The compound's molecular framework, featuring a pyrimidine core with substituents that include a hydrazino group and a methyl group, makes it a versatile scaffold for further chemical modifications and biological investigations.

The pyrimidine ring is a fundamental structural motif in many bioactive molecules, including nucleoside analogs and antiviral agents. The presence of the 6-hydrazino group in 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) introduces reactivity that can be exploited for the synthesis of more complex derivatives. This reactivity is particularly valuable in medicinal chemistry, where hydrazino groups are often used to form covalent bonds with various biomolecules, enhancing drug binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The structural features of 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) make it a promising candidate for such applications. For instance, the hydrazino group can participate in Michael addition reactions or form Schiff bases with aldehydes or ketones, leading to the creation of novel pharmacophores.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing derivatives of 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) that target specific kinase domains, researchers aim to develop drugs that can effectively inhibit aberrant signaling processes. Preliminary studies have shown that certain derivatives exhibit inhibitory activity against various kinases, suggesting their therapeutic potential.

The compound's ability to undergo further functionalization also makes it an attractive tool for probe development in chemical biology. Probes are molecules used to study biological processes at the molecular level. By incorporating fluorophores or other detectable groups into derivatives of 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI), researchers can develop tools to visualize and quantify interactions between proteins and other biomolecules. These probes can provide valuable insights into cellular mechanisms and aid in the discovery of new therapeutic targets.

Advances in computational chemistry have also played a significant role in the study of 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI). Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins and estimate its biological activity. These predictions can guide experimental efforts and help optimize the design of derivatives with enhanced properties. For example, computational studies have identified key interactions between the hydrazino group and specific residues in kinase active sites, providing a rational basis for designing more potent inhibitors.

The synthesis of 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) also presents interesting challenges due to its reactive nature. Careful control of reaction conditions is necessary to ensure high yields and purity. Techniques such as protection-deprotection strategies are often employed to prevent unwanted side reactions. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it enables the production of sufficient quantities of the compound for further studies.

In conclusion, 4-Pyrimidinol, 6-hydrazino-2-methyl- (8CI) is a compound with significant potential in chemical biology and drug development. Its unique structural features and reactivity make it a versatile scaffold for synthesizing novel bioactive molecules. Ongoing research efforts are focused on exploring its applications in kinase inhibition, probe development, and other areas where its properties can be leveraged to advance our understanding of biological processes and develop new therapeutic strategies.